Cas no 84-74-2 (Dibutyl phthalate)

• Product Name: Dibutyl phthalate
• CAS No: 84-74-2
• MF: C₁₆H₂₂O₄
• MW: 278.343485355377
• MDL: MFCD00009441
• CID: 34323
• PubChem ID: 87574526
• Update Time: 2025-10-29

Dibutyl phthalate Chemical and Physical Properties

Names and Identifiers

• Dibutyl phthalate
• 1,2-benzenedicarboxylic acid dibutyl ester
• ARALDITE RESIN
• Benzenedicarboxylic acid dibutyl ester
• DBP
• DBP(R)
• DIBUTYL 1,2-BENZENEDICARBOXYLATE
• DI-N-BUTYL PHTHALATE
• DL-N-BUTYL PHTHALATE
• N-BUTYL PHTHALATE
• O-BENZENEDICARBOXYLIC ACID DIBUTYL ESTER
• PHTHALIC ACID, BIS-BUTYL ESTER
• PHTHALIC ACID DIBUTYL ESTER
• PHTHALIC ACID DI-N-BUTYL ESTER
• ai-3-00283
• benzene-1,2-dicarboxylicaciddibutylester
• Benzene-o-dicarboxylic acid, di-n-butyl ester
• Bufa
• 1,2-Benzenedicarboxylic acid
• Dibutyl phthalate solution
• Dibutyl Phthalate-13C6,d4
• Di-n-butyl phthalate (DBP)
• Di-n-butyl phthalate solution
• Phthalic acid butyl ester
• 1,2-dibutyl 1,2-benzenedicarboxylate
• 1000μg
• 2,6-di-t-butyl-4-methyl-phenol
• butyl dibutylphosphinate
• butyl phthalate
• Butylester of dibutylphosphinic acid
• dibutyl benzene-1,2-dicarboxylate
• dibutyl-phosphinic acid butyl ester
• Dibutylphosphinsaeure-butylester
• dibutylphosphonic acid butyl ester
• Phosphinic acid,dibutyl-,butyl ester
• Celluflex DPB
• Elaol
• Genoplast B
• Palatinol C
• Polycizer DBP
• Unimoll DB
• DIBUTYLPHTHALATE
• Dibutyl-o-phthalate
• Staflex DBP
• Hexaplas M/B
• Ergoplast FDB
• Kodaflex DBP
• DBP (ester)
• N-Butylphthalate
• Ersoplast FDA
• Phthalate, di-n-butyl
• Uniflex DBP
• Hatcol DBP
• Dibutyl o-phthalate
• RC Plasticizer DBP
• 1,2-Benzenedicarboxylic ac
• Palatinol DBP
• dibutyl phthalate; DBP
• DIBUTYL PHTHALATE (II)
• KBio2_002532
• DIBUTYL PHTHALATE [USP-RS]
• Uniplex 150
• NA9095
• CHEBI:34687
• S5377
• KBioGR_001267
• NCGC00254882-01
• HSDB 922
• Dibutyl-1,2-benzenedicarboxylate
• BDBM50371946
• NSC 6370
• 2286E5R2KE
• MLS002177802
• KBio2_007668
• Di(n-butyl) 1,2-benzenedicarboxylate
• Ruifeng vp 201
• ortho-Dibutyl phthalate
• CS-0013564
• CHEMBL272485
• Bisoflex DBP
• Ftalato di n-butanolo
• Dibutyl phthalate, >=99%
• Dibutyl phthalate, United States Pharmacopeia (USP) Reference Standard
• Dibutyl phthalate, PESTANAL(R), analytical standard
• NCGC00090769-08
• SpecPlus_000628
• BRN 1914064
• Dibutyl phthalate [NF]
• DB13716
• NCGC00090769-01
• Di(1-butyl) phthalate
• Dibutyl-1,2-benzene-dicarboxylate
• SMR000777923
• Dibutyl phthalate, SAJ special grade, >=98.0%
• KBio3_002047
• Benzol-1,2-dicarbonsauredibutylester
• Q415612
• Witcizer 300
• RAPIDCELLtrade markP
• HMS3041E18
• Phthalic acid, dibutyl ester
• Dibutyl 1, 2-benzenedicarboxylate
• NCGC00259278-01
• Dibutyl Phthalate, Pharmaceutical Secondary Standard; Certified Reference Material
• Benzene-o-dicarboxylic acid di-n-butyl ester
• Dibutyl 1,2-benzene-dicarboxylate
• Dibutylftalat
• Ersoplast FDA.
• Dibutyl phthalate, LR, >=98%
• Di n Butyl Phthalate
• RCRA waste number U069
• SR-05000001549-3
• DIBUTYL PHTHALATE [MART.]
• DIBUTYL PHTHALATE (SEE ALSO PEROXISOME PROJECT (DIBUTYL PHTHALATE))
• Phthalate, Dibutyl
• di-n-butyl phthalate (DBuP)
• Sicol 140
• Dibutyl phthalate, Selectophore(TM)
• o-Benzenedicarboxylic acid, dibutyl ester
• DIBUTYL PHTHALATE (MART.)
• dibutly phthalate
• MFCD00009441
• Dibutyl phthalate, AR, >=99%
• DBP (Dibutyl phthalate)
• Benzenedicarboxylic acid, dibutyl ester
• NSC-755894
• Di-n-butylphthalate (DBP)
• di-butylphthalate
• SR-05000001549
• EINECS 201-557-4
• BBL011532
• phthalsauredibutylester
• Vp-201
• RCRA waste no. U069
• dibutylphthalat
• 1,2-Benzenedicarboxylic acid 1,2-dibutyl ester
• Ergoplast FOB
• Dibutylphthatlate
• Dibutyl ester of 1,2-benzenedicarboxylic acid
• SBI-0052568.P002
• STL146650
• dibutyl-phthalate
• SCHEMBL24051
• HY-Y0304
• Synolate MD
• EPA Pesticide Chemical Code 028001
• DTXSID2021781
• NCGC00090769-03
• USEPA/OPP Pesticide Code: 028001
• Corflex 440
• KBio2_005100
• Di-n-butyl l phthalate (DBP)
• Dibutyl phthalate, ReagentPlus(R), >=99%
• Di-n-butylorthophthalate
• Tox21_300980
• NCGC00090769-09
• LS-1840
• CCRIS 2676
• Monocizer dbp
• DIBUTYL PHTHALATE (USP-RS)
• 84-74-2
• CAS-84-74-2
• DivK1c_006724
• 1,2 Benzenedicarboxylic acid, bis(n-butyl) ester
• DIBUTYL PHTHALATE [MI]
• Di-n-butylester kyseliny ftalove [Czech]
• DIBUTYL PHTHALATE [II]
• WITICIZER 300
• F0001-2134
• BSPBio_002547
• BIDD:ER0641
• SPECTRUM330086
• DIBUTYL PHTHALATE (EP MONOGRAPH)
• DIBUTYL PHTHALATE [HSDB]
• CCG-230933
• BRD-K73477617-001-04-4
• Dibutyl phthalate, certified reference material, TraceCERT(R)
• Phthalate, dibutyl-
• 1,2 Benzenedicarboxylic acid, di-n-butyl ester
• Tox21_201729
• PEROXISOME PROJECT (DIBUTYL PHTHALATE) (SEE ALSO DIBUTYL PHTHALATE)
• EN300-77394
• D07FLG
• Phthalate, Butyl
• Z277540112
• SR-05000001549-1
• Di-n-butylester kyseliny ftalove
• AKOS005720807
• Dibutyll phthalate
• HMS2091E09
• Caswell No. 292
• FT-0624680
• NSC-6370
• PX 104
• Mollan B
• Di-n-butyl l phthalate (BBP)
• UNII-2286E5R2KE
• DTXCID301781
• 1,2-Benzenedicarboxylic acid, 1,2-dibutyl ester
• J-503795
• NCGC00090769-04
• Hatcp DBP
• NCGC00090769-06
• Spectrum5_002068
• Morflex 240
• nutyl phthalate
• Hatco dbp
• Phthalsaeure dibutylester
• BRD-K73477617-001-01-0
• R!C. PLASTICIZER DBP
• dibutyl phthalate (DBP)
• Bis-N-butyl phthalate
• DIBUTYL PHTHALATE [INCI]
• DPA (CHRIS Code)
• WLN: 4OVR BVO2
• BCP24796
• NSC6370
• KBioSS_002541
• Spectrum4_000714
• EC 201-557-4
• BUTYL PHTHALATE [WHO-DD]
• Dibutyl phthalate, European Pharmacopoeia (EP) Reference Standard
• Vestinol c
• NCGC00090769-05
• NCGC00090769-02
• Yh-1bd2
• dibutyl phtalate
• Spectrum3_000874
• NCGC00090769-07
• GTPL6295
• phthalate dibutyl
• Phthalate Mixture 507 500-5000 microg/mL in Dichloromethane
• Induflex DBP
• Pharmakon1600-00330086
• NSC755894
• 1,2-Benzenedicarboxylic acid, dibutyl ester
• Plasthall dbp
• Dibutyl phthalate, 99%
• Spectrum_001975
• P0292
• DIBUTYL PHTHALATE [EP MONOGRAPH]
• Epitope ID:138714
• KBio1_001668
• 1,2-dibutyl benzene-1,2-dicarboxylate
• 1,2-Benzenedicarboxylic acid, dibutyl ester (9CI)
• Phthalic acid, dibutyl ester (6CI, 8CI)
• Dibutyl ester 1,2-benzenedicarboxylic acid
• MeSH ID: D003993
• VP 201
• YH 1BD2
• NS00010095
• Phthalic acid dibutyl soution standard material
• Dibutyl Phthalate in methanol
• 1ST1114-1000
• Dibutyl phthalate Solution in Hexane, 1000mug/mL
• BRD-K73477617-001-08-5
• Araldite 502
• 1ST1114

• MDL： MFCD00009441
• Inchi： 1S/C16H22O4/c1-3-5-11-19-15(17)13-9-7-8-10-14(13)16(18)20-12-6-4-2/h7-10H,3-6,11-12H2,1-2H3
• InChI Key： DOIRQSBPFJWKBE-UHFFFAOYSA-N
• SMILES： O=C(C1C(C(OCCCC)=O)=CC=CC=1)OCCCC
• BRN： 1914064

Computed Properties

• Exact Mass: 278.15200
• Monoisotopic Mass: 278.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 10
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.7
• Topological Polar Surface Area: 52.6

Experimental Properties

• Color/Form: Oil
• Density: 1.043 g/mL at 25 °C(lit.)
• Melting Point: −35 °C (lit.)
• Boiling Point: 340 °C(lit.)
• Flash Point: Fahrenheit: 339.8 ° f < br / > Celsius: 171 ° C < br / >
• Refractive Index: n20/D 1.492(lit.)
• Solubility: Very soluble in alcohol, ether, acetone, benzene
• Water Partition Coefficient: Slightly soluble 0.0013 g/100 ml
• PSA: 52.60000
• LogP: 3.60040
• Merck: 3035
• Vapor Pressure: 1 mmHg ( 147 °C)
• Relative Polarity: 0.272
• Freezing Point: -35℃
• Color/Form: 5000 μg/mL in methanol
• Solubility: Soluble in common organic solvents and hydrocarbons; At 25 ℃, the solubility in water is 0.03%, and the solubility in water is 0.4%. Soluble in alcohol, ether, acetone and benzene.
• Sensitiveness: Sensitive to humidity

Dibutyl phthalate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H360Df,H400
• Warning Statement： P201,P273,P308+P313
• Hazardous Material transportation number：UN 3082 9/PG 3
• WGK Germany：2
• Hazard Category Code： 61-50-62
• Safety Instruction： S53-S45-S61-S36/37-S16
• RTECS：TI0875000
• Hazardous Material Identification：
• HazardClass：9
• PackingGroup：III
• TSCA：Yes
• Explosive Limit：0.47%, 236°F
• Storage Condition：2-8°C
• Safety Term：9
• Packing Group：III
• Risk Phrases：R61; R50; R62

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on Dibutyl phthalate

Dibutyl phthalate (CAS No. 84-74-2): A Comprehensive Overview

Dibutyl phthalate, commonly referred to by its chemical formula as C₁₆H₂₂O₄ and identified by the CAS number 84-74-2, is a widely utilized compound in the chemical and pharmaceutical industries. This organophosphate ester is renowned for its versatility, serving as a plasticizer in various applications, including the production of polymers, resins, and coatings. Its unique molecular structure and chemical properties make it an indispensable material in modern manufacturing processes.

The primary use of dibutyl phthalate lies in its role as a plasticizer, which enhances the flexibility and durability of plastics. By integrating into the polymer matrix, it reduces internal stress and increases workability, making it particularly valuable in the production of polyvinyl chloride (PVC) products. These products range from construction materials like pipes and window frames to consumer goods such as toys and electronics. The widespread adoption of PVC in these sectors underscores the significance of dibutyl phthalate in industrial applications.

Recent advancements in research have shed new light on the multifaceted applications of dibutyl phthalate. Studies have explored its potential in pharmaceutical formulations, where it acts as a solvent and stabilizer for active pharmaceutical ingredients (APIs). Its ability to dissolve a broad spectrum of organic compounds makes it an attractive option for drug delivery systems. Furthermore, research indicates that dibutyl phthalate may contribute to the development of novel biomaterials, offering insights into its potential role in tissue engineering and regenerative medicine.

The chemical properties of dibutyl phthalate are equally fascinating. Its high boiling point and low volatility make it an excellent choice for applications requiring stability under varying temperature conditions. Additionally, its compatibility with a wide range of polymers enhances its utility in composite materials, which are increasingly used in aerospace and automotive industries due to their lightweight and high-strength characteristics. These attributes position dibutyl phthalate as a cornerstone material in advanced manufacturing technologies.

Environmental considerations have also played a significant role in the ongoing research surrounding dibutyl phthalate. While its benefits are well-documented, concerns about potential environmental persistence and bioaccumulation have prompted investigations into safer alternatives. Researchers are actively exploring bio-based plasticizers that mimic the properties of dibutyl phthalate but with reduced ecological impact. These efforts align with global sustainability goals and highlight the importance of balancing industrial needs with environmental stewardship.

In conclusion, dibutyl phthalate (CAS No. 84-74-2) remains a vital compound across multiple industries due to its versatile applications and favorable chemical properties. From enhancing the performance of plastics to contributing to pharmaceutical innovations, its significance is undeniable. As research continues to uncover new uses and address existing challenges, dibutyl phthalate is poised to remain at the forefront of material science advancements.